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Compound of Interest

Compound Name: 3-Isopropoxyaniline

Cat. No.: B150228 Get Quote

An In-depth Overview of 3-Isopropoxyaniline, encompassing its chemical and physical

properties, safety protocols, and applications in research and development, with a focus on its

role as a key intermediate in the synthesis of pharmacologically active molecules.

Introduction
3-Isopropoxyaniline, identified by the CAS number 41406-00-2, is an organic compound

belonging to the aniline family.[1] Structurally, it is an aniline molecule substituted with an

isopropoxy group at the third position of the benzene ring. This compound serves as a crucial

building block and intermediate in the synthesis of a variety of more complex molecules,

particularly within the pharmaceutical, agrochemical, and dye industries.[2][3] Its utility is

highlighted by its role as a reactant in the preparation of compounds with significant biological

activity, such as inhibitors of viral replication.[4][5] This guide provides a comprehensive

technical overview of its properties, safety handling procedures, and documented applications

for researchers, scientists, and professionals in drug development.

Physicochemical Properties
3-Isopropoxyaniline is typically a liquid at room temperature.[2] A summary of its key physical

and chemical properties is presented below.
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Property Value Source(s)

Molecular Formula C₉H₁₃NO [4][6][7]

Molecular Weight 151.21 g/mol [1][6]

Boiling Point 229-230 °C [4]

Density 1.025 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.5500 [4]

Flash Point >110 °C (>230 °F) - closed cup [4]

Vapor Pressure 0.0131 mmHg at 25°C [4]

pKa 4.54 ± 0.10 (Predicted) [4]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[4][8]

Appearance
Pale yellow to light brown

liquid
[2]

Safety and Handling
3-Isopropoxyaniline is classified as an irritant.[4] Proper handling and storage are essential to

ensure laboratory safety.

Hazard Identification and Precautionary Measures
The compound is known to cause skin and serious eye irritation, and may also cause

respiratory irritation.[1][6][9]
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GHS Classification
Hazard
Statement(s)

Precautionary
Statement(s)

Source(s)

Skin

Corrosion/Irritation

H315: Causes skin

irritation

P264, P280,

P302+P352,

P332+P313

[6][9][10]

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation

P280,

P305+P351+P338,

P337+P313

[6][9]

Specific Target Organ

Toxicity

H335: May cause

respiratory irritation

P261, P271,

P304+P340, P312
[9]

Recommended Handling and Storage
Handling: Use in a well-ventilated area or outdoors.[9] Avoid breathing dust, fume, gas, mist,

vapors, or spray.[9] Wash hands and any exposed skin thoroughly after handling.[6] Wear

protective gloves, protective clothing, eye protection, and face protection.[6][9]

Storage: Store in a well-ventilated place and keep the container tightly closed.[9][11] It is

recommended to store locked up.[9] Some suppliers note that the material is heat and air-

sensitive and should be kept refrigerated (2-8 °C) under an inert gas.[11]

Applications in Research and Drug Development
Anilines are versatile compounds in drug discovery, though their potential for metabolic

instability and toxicity sometimes necessitates their replacement or modification.[12] 3-
Isopropoxyaniline serves as a valuable intermediate, contributing its unique structural motif to

the synthesis of larger, more complex molecules.[3][13]

Its primary application highlighted in the literature is as a reactant for the preparation of[6]

[9]triazolo[4,5-d]pyrimidinones. These resulting compounds have been identified as inhibitors of

Chikungunya virus replication, demonstrating the importance of 3-isopropoxyaniline in the

development of potential antiviral therapeutics.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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